Cas no 162401-16-3 (2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine)

• Product Name: 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
• CAS No: 162401-16-3
• MF: C₁₀H₇N₇O
• MW: 241.208879709244
• MDL: MFCD18914402
• CID: 2855818
• PubChem ID: 135485985
• Update Time: 2025-05-20

2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(2-furyl)pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine
• 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyriMidin-5-ylaMine
• 5-Amino-2-(2-furanyl)-7H-pyrazolo[4,3-e][1,2,4] triazolo[1,5-c] pyrimidine
• 2-(Furan-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
• C10H7N7O
• 1727AJ
• BDBM50051230
• 5-Amino-2-(2-furyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine
• SB34079
• 7H-Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine, 2-(2-furanyl)-
• SY164414
• 2-(2-Furyl)-6H-1,3,3a,5,6,7-hexaaza-as-indacene-4-amine
• 2-(2
• 4-(furan-2-yl)-3,5,6,8,10,11-hexaazatricyclo[7.3.0.0(2),?]dodeca-1,3,7,9,11-pentaen-7-amine
• SCHEMBL8281893
• SCHEMBL2307837
• CS-0341984
• 2-Furan-2-yl-8H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
• MFCD18914402
• 5-Amino-2-(2-furanyl)-7H-pyrazolo[4,3-e][1,2,4] ? triazolo[1,5-c] pyrimidine
• 162401-16-3
• SCHEMBL2307829
• 2-(furan-2-yl)-8H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
• DB-182205
• AC4617
• AKOS024262037
• CHEMBL276738
• 4-(furan-2-yl)-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-7-amine
• NA163111
• 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine

• MDL： MFCD18914402
• Inchi： 1S/C10H7N7O/c11-10-14-7-5(4-12-15-7)9-13-8(16-17(9)10)6-2-1-3-18-6/h1-4H,(H3,11,12,14,15)
• InChI Key： YKWJNVFPKLFRRE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NN2C(N)=NC3=C(C=NN3)C2=N1

Computed Properties

• Exact Mass: 241.07120787 g/mol
• Monoisotopic Mass: 241.07120787 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 111
• Molecular Weight: 241.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine

Introduction to 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine (CAS No. 162401-16-3)

2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine (CAS No. 162401-16-3) is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring fused with a pyrazolo-triazolo-pyrimidine scaffold. The intricate architecture of this molecule offers a wide range of potential biological activities and therapeutic applications.

The furan ring is a five-membered aromatic ring containing an oxygen atom, which imparts unique chemical and biological properties to the molecule. The pyrazolo-triazolo-pyrimidine scaffold is a versatile platform that has been extensively studied for its potential in drug discovery. This scaffold is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids.

Recent research has highlighted the potential of 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine in several therapeutic areas. One of the most promising applications is in the treatment of cancer. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California demonstrated that this compound can modulate the activity of certain neurotransmitter receptors, which may have therapeutic implications for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic and pharmacodynamic properties of 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine have been extensively studied to optimize its use in clinical settings. Preclinical studies have shown that this compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for further development.

One of the key challenges in the development of 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine is optimizing its solubility and stability. To address these issues, researchers have explored various prodrug strategies and formulation techniques. For example, encapsulating the compound in lipid nanoparticles or using cyclodextrin complexes has been shown to enhance its solubility and improve its delivery to target tissues.

The structural versatility of 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine also allows for the synthesis of analogs with enhanced biological activity. Through systematic structure–activity relationship (SAR) studies, researchers have identified key functional groups that contribute to the compound's potency and selectivity. These findings have guided the design of more potent and selective derivatives for further preclinical and clinical evaluation.

In conclusion, 2-Furan-2-yl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine (CAS No. 162401-16-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for drug discovery efforts targeting cancer and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.